Cas no 945833-81-8 (N,N-dimethyl-4-(piperidin-1-yl)piperidine-4-carboxamide hydrochloride)

• Product Name: N,N-dimethyl-4-(piperidin-1-yl)piperidine-4-carboxamide hydrochloride
• CAS No: 945833-81-8
• MF: C₁₃H₂₆ClN₃O
• MW: 275.81804227829
• CID: 4666720
• Update Time: 2025-08-05

N,N-dimethyl-4-(piperidin-1-yl)piperidine-4-carboxamide hydrochloride Chemical and Physical Properties

Names and Identifiers

• N,N-Dimethyl-4-(piperidin-1-yl)piperidine-4-carboxamide hydrochloride
• [1,4']bipiperidinyl-4'-carboxylic acid dimethylamide hydrochloride
• N,N-dimethyl-4-(piperidin-1-yl)piperidine-4-carboxamide hydrochloride

• Inchi： 1S/C13H25N3O.ClH/c1-15(2)12(17)13(6-8-14-9-7-13)16-10-4-3-5-11-16;/h14H,3-11H2,1-2H3;1H
• InChI Key： ZSGWTPOAUJRRGX-UHFFFAOYSA-N
• SMILES： C(C1(N2CCCCC2)CCNCC1)(=O)N(C)C.Cl

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic acids and derivatives Carboxylic acids and derivatives Amino acids, peptides, and analogues Amino acids and derivatives

Additional information on N,N-dimethyl-4-(piperidin-1-yl)piperidine-4-carboxamide hydrochloride

Professional Introduction to N,N-dimethyl-4-(piperidin-1-yl)piperidine-4-carboxamide hydrochloride (CAS No. 945833-81-8)

N,N-dimethyl-4-(piperidin-1-yl)piperidine-4-carboxamide hydrochloride, with the CAS number 945833-81-8, is a significant compound in the field of pharmaceutical chemistry. This compound has garnered attention due to its unique structural properties and potential applications in medicinal chemistry. The molecular structure of N,N-dimethyl-4-(piperidin-1-yl)piperidine-4-carboxamide hydrochloride consists of a piperidine ring substituted with a dimethylamino group and another piperidine ring, further modified by a carboxamide group and a hydrochloride salt form. This intricate arrangement contributes to its distinct chemical behavior and reactivity, making it a valuable candidate for various chemical and biological studies.

The compound's significance is further underscored by its potential role in the development of novel therapeutic agents. Recent research has highlighted the importance of piperidine derivatives in drug design, particularly due to their ability to enhance binding affinity and selectivity towards biological targets. The presence of multiple nitrogen-containing heterocycles in N,N-dimethyl-4-(piperidin-1-yl)piperidine-4-carboxamide hydrochloride suggests that it may exhibit favorable interactions with enzymes and receptors, making it a promising scaffold for pharmacological intervention.

In the realm of medicinal chemistry, the synthesis and characterization of such compounds are critical steps toward understanding their pharmacological properties. The hydrochloride salt form of this compound not only enhances its solubility in aqueous solutions but also influences its metabolic stability and bioavailability. These factors are essential considerations when evaluating the potential therapeutic efficacy of a compound.

Recent advancements in computational chemistry have enabled researchers to predict the binding modes and interactions of N,N-dimethyl-4-(piperidin-1-yl)piperidine-4-carboxamide hydrochloride with biological targets. These studies have revealed that the compound may interact with various proteins involved in signal transduction and metabolic pathways. Such insights are crucial for designing targeted therapies that can modulate these pathways effectively.

The compound's structural features also make it an attractive candidate for further derivatization, allowing researchers to explore new analogs with enhanced pharmacological properties. For instance, modifications to the amine groups or the piperidine rings could lead to derivatives with improved binding affinity or reduced toxicity. Such modifications are often guided by high-throughput screening techniques and structure-based drug design approaches.

In addition to its potential therapeutic applications, N,N-dimethyl-4-(piperidin-1-yl)piperidine-4-carboxamide hydrochloride has shown promise in preclinical studies as a tool compound for understanding drug metabolism and transport mechanisms. By studying its interactions with cytochrome P450 enzymes and other metabolic pathways, researchers can gain valuable insights into how new drugs are processed within the body. This information is crucial for optimizing drug formulations and predicting potential side effects.

The synthesis of N,N-dimethyl-4-(piperidin-1-yl)piperidine-4-carboxamide hydrochloride involves multi-step organic reactions, including nucleophilic substitution, condensation reactions, and salt formation. Each step must be carefully optimized to ensure high yield and purity. Advanced synthetic techniques, such as flow chemistry and catalytic processes, have been employed to improve the efficiency and scalability of its production.

The compound's stability under various conditions is another critical aspect that must be evaluated. Studies have been conducted to assess its stability in solution, solid form, and under different storage conditions. These studies help determine the appropriate conditions for handling, storage, and transportation, ensuring that the compound remains effective throughout its intended use.

The growing interest in piperidine derivatives as pharmacophores has led to numerous patents and publications detailing their synthesis and applications. Researchers continue to explore new ways to utilize these compounds in drug development, highlighting their versatility and potential impact on future therapies.

In conclusion, N,N-dimethyl-4-(piperidin-1-yl)piperidine-4-carboxamide hydrochloride (CAS No. 945833-81-8) is a multifaceted compound with significant potential in pharmaceutical research. Its unique structural features, combined with recent advancements in computational chemistry and synthetic methods, make it a valuable asset for drug discovery efforts. As research continues to uncover new applications for this compound, it is likely to play an increasingly important role in the development of next-generation therapeutic agents.